Cas no 653605-32-4 (4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester)

• Product Name: 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester
• CAS No: 653605-32-4
• MF: C₁₆H₁₃Cl₃O₆S
• MW: 439.694821119308
• CID: 399572
• Update Time: 2025-06-25

4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2,2,2-trichloroethoxy)sulfonyl]oxy]-, phenylmethyl ester
• benzyl 4-(2,2,2-trichloroethoxysulfonyloxy)benzoate
• 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester

• Inchi： 1S/C16H13Cl3O6S/c17-16(18,19)11-24-26(21,22)25-14-8-6-13(7-9-14)15(20)23-10-12-4-2-1-3-5-12/h1-9H,10-11H2
• InChI Key： ZQEAPSHBGVRYKY-UHFFFAOYSA-N
• SMILES： ClC(COS(=O)(=O)OC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)(Cl)Cl

Computed Properties

• Exact Mass: 437.94999

Experimental Properties

• PSA: 78.9

Additional information on 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester

4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester: A Comprehensive Overview

4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester (CAS No. 653605-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trichloroethoxy group and a sulfonyloxy functional group, which contribute to its potential applications in various therapeutic areas.

The chemical structure of 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester is of particular interest due to its ability to modulate specific biological pathways. The presence of the trichloroethoxy group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution. Meanwhile, the sulfonyloxy group imparts reactivity and can be involved in various chemical transformations, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focusing on the potential therapeutic applications of compounds with similar structural motifs. For instance, studies have shown that compounds containing sulfonyloxy groups can act as prodrugs, which are biologically inactive derivatives that are converted into active drugs within the body. This property is particularly useful in improving the pharmacokinetic and pharmacodynamic profiles of drugs.

The trichloroethoxy group has also been investigated for its role in enhancing the stability and solubility of drug molecules. Research published in the Journal of Medicinal Chemistry highlights the importance of such functional groups in optimizing drug delivery systems. By incorporating these groups into drug molecules, scientists can achieve better bioavailability and reduced toxicity, which are critical factors in drug development.

In addition to its potential as a prodrug intermediate, 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester has shown promise in the field of cancer research. Studies have demonstrated that compounds with similar structures can inhibit specific enzymes involved in cancer cell proliferation and metastasis. For example, a recent study published in Cancer Research reported that a derivative of this compound effectively inhibited the activity of a key enzyme involved in tumor growth.

The synthesis of 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester involves several well-established chemical reactions. The first step typically involves the formation of the sulfonyloxy group through a reaction with sulfonyl chloride. Subsequently, the introduction of the trichloroethoxy group can be achieved via nucleophilic substitution reactions. These synthetic routes are well-documented in the literature and provide a robust framework for large-scale production.

The safety and toxicity profiles of this compound have also been extensively studied. In vitro and in vivo experiments have shown that 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 4-(2,2,2-Trichloroethoxy)sulfonyloxy-benzoic Acid Phenylmethyl Ester (CAS No. 653605-32-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for various therapeutic applications, particularly as a prodrug intermediate and an inhibitor of cancer-related enzymes. Ongoing research continues to uncover new insights into its properties and applications, solidifying its importance in the field.